Cas no 61212-00-8 (1,3,6-Trioxocane, 2-methyl-2-phenyl-)

• Product Name: 1,3,6-Trioxocane, 2-methyl-2-phenyl-
• CAS No: 61212-00-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 488165
• PubChem ID: 11031041
• Update Time: 2025-04-19

1,3,6-Trioxocane, 2-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Trioxocane, 2-methyl-2-phenyl-
• 2-methyl-2-phenyl-1,3,6-trioxocane
• DTXSID40452589
• 61212-00-8

• Inchi： 1S/C12H16O3/c1-12(11-5-3-2-4-6-11)14-9-7-13-8-10-15-12/h2-6H,7-10H2,1H3
• InChI Key： KOJFHLCAFWAURT-UHFFFAOYSA-N
• SMILES： O1CCOCCOC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69